Cas no 1007455-28-8 (Methyl 6-bromo-2-fluoro-3-methoxybenzoate)

Methyl 6-bromo-2-fluoro-3-methoxybenzoate is a fluorinated and brominated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromo substituent at the 6-position, a fluoro group at the 2-position, and a methoxy group at the 3-position—enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecules. The ester moiety further allows for versatile functional group transformations. This compound is valued for its stability, well-defined reactivity, and role in synthesizing bioactive molecules, making it a preferred intermediate in medicinal chemistry and material science applications.
Methyl 6-bromo-2-fluoro-3-methoxybenzoate structure
1007455-28-8 structure
Product Name:Methyl 6-bromo-2-fluoro-3-methoxybenzoate
CAS No:1007455-28-8
MF:C9H8BrFO3
MW:263.060425758362
MDL:MFCD20482377
CID:1090491
PubChem ID:67053695
Update Time:2025-06-07

Methyl 6-bromo-2-fluoro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-bromo-2-fluoro-3-methoxybenzoate
    • Benzoic acid, 6-bromo-2-fluoro-3-methoxy-, methyl ester
    • MFCD20482377
    • A930059
    • CS-0197657
    • AKOS022185945
    • AS-41915
    • 1007455-28-8
    • SY258529
    • TWOBQNWSLXGOBW-UHFFFAOYSA-N
    • SCHEMBL1495241
    • 6-Bromo-2-fluoro-3-methoxybenzoic acid methyl ester
    • DTXSID70736324
    • METHYL6-BROMO-2-FLUORO-3-METHOXYBENZOATE
    • DA-48409
    • MDL: MFCD20482377
    • Inchi: 1S/C9H8BrFO3/c1-13-6-4-3-5(10)7(8(6)11)9(12)14-2/h3-4H,1-2H3
    • InChI Key: TWOBQNWSLXGOBW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C(=O)OC)F)OC

Computed Properties

  • Exact Mass: 261.96408g/mol
  • Monoisotopic Mass: 261.96408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Methyl 6-bromo-2-fluoro-3-methoxybenzoate Pricemore >>

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abcr
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